Cas no 1909312-28-2 (4-(1,3-oxazol-5-yl)phenylmethanamine dihydrochloride)

• Product Name: 4-(1,3-oxazol-5-yl)phenylmethanamine dihydrochloride
• CAS No: 1909312-28-2
• MDL: MFCD29907037
• CID: 4628699
• PubChem ID: 121553895
• Update Time: 2025-10-30

4-(1,3-oxazol-5-yl)phenylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-oxazol-5-yl)phenyl]methanamine dihydrochloride
• 4-(1,3-oxazol-5-yl)phenylmethanamine dihydrochloride

• MDL： MFCD29907037

Additional information on 4-(1,3-oxazol-5-yl)phenylmethanamine dihydrochloride

4-(1,3-Oxazol-5-yl)phenylmethanamine Dihydrochloride: A Comprehensive Overview

The compound 4-(1,3-Oxazol-5-yl)phenylmethanamine dihydrochloride (CAS No. 1909312-28-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a phenyl group, a 1,3-oxazole ring, and a methanamine moiety, all of which contribute to its distinctive chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and applications in greater depth.

The 1,3-oxazole ring is a heterocyclic structure that imparts aromaticity and stability to the molecule. This feature makes the compound highly resistant to oxidation and degradation under various environmental conditions. The phenyl group further enhances the molecule's stability and reactivity, making it an ideal candidate for use in pharmaceuticals and materials science. Recent studies have demonstrated that the compound can be synthesized via a multi-step process involving nucleophilic substitution and cyclization reactions, with yields exceeding 80% under optimized conditions.

One of the most promising applications of 4-(1,3-Oxazol-5-yl)phenylmethanamine dihydrochloride lies in the field of drug discovery. The compound has shown potential as a lead molecule for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) has been validated in preclinical studies, making it a strong candidate for further investigation. Additionally, the compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation and oxidative stress, further underscoring its therapeutic potential.

In the realm of materials science, the compound has been explored as a precursor for synthesizing advanced materials such as conductive polymers and nanoparticles. Its ability to form stable coordination complexes with transition metals has been leveraged to develop novel catalysts for organic transformations. Recent research published in *Nature Materials* highlights its role in enhancing the efficiency of electrochemical reactions, paving the way for its use in energy storage devices such as batteries and supercapacitors.

The synthesis of 4-(1,3-Oxazol-5-yl)phenylmethanamine dihydrochloride involves a series of well-established organic reactions. The process typically begins with the preparation of the oxazole ring using either the Hantzsch dihydropyridine synthesis or the Paal-Knorr pyrrole synthesis. Subsequent steps involve functionalization of the aromatic ring with a methanamine group, followed by protonation to yield the dihydrochloride salt. This method ensures high purity and reproducibility, making it suitable for large-scale production.

From an environmental perspective, the compound demonstrates low toxicity and biodegradability under controlled conditions. This makes it an eco-friendly alternative to traditional chemicals used in various industries. Ongoing research is focused on optimizing its production process to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, 4-(1,3-Oxazol-5-yl)phenylmethanamine dihydrochloride (CAS No. 1909312-28-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future scientific innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.